Cas no 2227829-52-7 (tert-butyl N-{4-methoxy-3-(2S)-oxiran-2-ylphenyl}carbamate)

• Product Name: tert-butyl N-{4-methoxy-3-(2S)-oxiran-2-ylphenyl}carbamate
• CAS No: 2227829-52-7
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 5825561
• PubChem ID: 165620605
• Update Time: 2025-10-29

tert-butyl N-{4-methoxy-3-(2S)-oxiran-2-ylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-methoxy-3-(2S)-oxiran-2-ylphenyl}carbamate
• 2227829-52-7
• tert-butyl N-{4-methoxy-3-[(2S)-oxiran-2-yl]phenyl}carbamate
• EN300-1883165

• Inchi： 1S/C14H19NO4/c1-14(2,3)19-13(16)15-9-5-6-11(17-4)10(7-9)12-8-18-12/h5-7,12H,8H2,1-4H3,(H,15,16)/t12-/m1/s1
• InChI Key： WPZMXCOPVNVVLK-GFCCVEGCSA-N
• SMILES： O1C[C@@H]1C1C(=CC=C(C=1)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.1Ų

Additional information on tert-butyl N-{4-methoxy-3-(2S)-oxiran-2-ylphenyl}carbamate

Introduction to Tert-butyl N-{4-methoxy-3-(2S)-oxiran-2-ylphenyl}carbamate (CAS No. 2227829-52-7)

Tert-butyl N-{4-methoxy-3-(2S)-oxiran-2-ylphenyl}carbamate, a compound with the CAS number 2227829-52-7, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its unique structural features and potential applications in drug development. The presence of a tert-butyl group and an N-{4-methoxy-3-(2S)-oxiran-2-ylphenyl} moiety makes it a versatile intermediate for various synthetic pathways, particularly in the creation of complex molecular architectures.

The 4-methoxy-3-(2S)-oxiran-2-ylphenyl part of the molecule is particularly noteworthy, as it introduces an oxirane ring, which is a highly reactive functional group known for its ability to participate in nucleophilic substitution reactions. This reactivity makes the compound an attractive candidate for further derivatization, enabling the synthesis of more intricate pharmacophores. The tert-butyl carbamate moiety, on the other hand, provides stability to the molecule while also serving as a protecting group for amine functionalities.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their efficacy as pharmacological agents, exhibiting properties such as insecticidal, herbicidal, and pesticidal effects. Additionally, they have been explored in the context of medicinal chemistry for their potential applications in treating various diseases, including neurological disorders and cancer.

The oxirane ring present in Tert-butyl N-{4-methoxy-3-(2S)-oxiran-2-ylphenyl}carbamate opens up possibilities for stereochemical control during synthesis. The (2S) configuration of the oxirane ring suggests that this compound could be used to introduce chiral centers into larger molecular frameworks, which is crucial for developing enantiomerically pure drugs that exhibit enhanced therapeutic efficacy and reduced side effects.

Recent research has highlighted the importance of oxirane-containing compounds in medicinal chemistry. These molecules have been shown to interact with biological targets in unique ways, often leading to novel mechanisms of action. For instance, studies have demonstrated that oxiranes can serve as prodrugs or undergo ring-opening reactions to release active pharmaceutical ingredients at targeted sites within the body. This property makes them particularly valuable in the design of site-specific delivery systems.

The tert-butyl group in Tert-butyl N-{4-methoxy-3-(2S)-oxiran-2-ylphenyl}carbamate also contributes to its synthetic utility. Tert-butyl carbamates are commonly used as protecting groups for carboxylic acids and amines during multi-step syntheses. Their stability under various reaction conditions makes them ideal for protecting functional groups while allowing other parts of the molecule to undergo transformations. Once the desired modifications are complete, the tert-butyl carbamate can be selectively removed under mild acidic or basic conditions.

In conclusion, Tert-butyl N-{4-methoxy-3-(2S)-oxiran-2-ylphenyl}carbamate (CAS No. 2227829-52-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the presence of a tert-butyl group and an oxirane ring-containing moiety, make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. The ongoing exploration of carbamate-based compounds and oxirane-containing derivatives continues to expand our understanding of their therapeutic potential and opens new avenues for drug discovery.